2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one

• IUPAC Name: 2-(cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol
• InChI: InChI=1S/C17H21NO2S/c1-2-20-13-8-9-15-14(10-13)17(19)16(21-15)11-18-12-6-4-3-5-7-12/h8-12,19H,2-7H2,1H3
• InChI Key: ZHJMITVIEFGUCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)SC(=C2O)C=NC3CCCCC3
• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol

Description

2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one, also known as CYM5442, is a synthetic compound that has been studied for its potential therapeutic applications. It belongs to the class of benzothiophene derivatives and has been shown to exhibit various beneficial effects in scientific research.

Mechanism of Action

The mechanism of action of 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one involves the inhibition of the NF-κB pathway, which is a key mediator of inflammation and cancer progression. 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one has been shown to inhibit the activation of NF-κB and its downstream target genes, leading to the suppression of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one has been shown to exhibit various biochemical and physiological effects in scientific research studies. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one has also been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. However, one limitation of using 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the scientific research on 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one. One potential direction is the investigation of its potential therapeutic applications in other inflammatory and neurodegenerative diseases. Another direction is the development of more potent and selective analogs of 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one for improved therapeutic efficacy. Additionally, further studies are needed to elucidate the exact mechanisms of action of 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one and its potential interactions with other signaling pathways.

Synthesis Methods

The synthesis of 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one involves the condensation reaction of 5-ethoxy-2-hydroxybenzaldehyde with cyclohexylamine in the presence of acetic acid. The resulting product is then treated with thionyl chloride and potassium hydroxide to yield 2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one.

Scientific Research Applications

2-[(cyclohexylamino)methylene]-5-ethoxy-1-benzothiophen-3(2H)-one has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects in vitro and in vivo studies.